Cas no 1521500-55-9 ((4-bromo-3-methylphenyl)methyl(pentyl)amine)

• Product Name: (4-bromo-3-methylphenyl)methyl(pentyl)amine
• CAS No: 1521500-55-9
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5180721
• PubChem ID: 66473977
• Update Time: 2025-05-20

(4-bromo-3-methylphenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-3-methyl-N-pentyl-
• n-(4-Bromo-3-methylbenzyl)pentan-1-amine
• (4-bromo-3-methylphenyl)methyl(pentyl)amine

• Inchi： 1S/C13H20BrN/c1-3-4-5-8-15-10-12-6-7-13(14)11(2)9-12/h6-7,9,15H,3-5,8,10H2,1-2H3
• InChI Key： NQWZGHLPRJAROD-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-bromo-3-methylphenyl)methyl(pentyl)amine

Comprehensive Analysis of (4-bromo-3-methylphenyl)methyl(pentyl)amine (CAS No. 1521500-55-9): Properties, Applications, and Industry Trends

The compound (4-bromo-3-methylphenyl)methyl(pentyl)amine (CAS No. 1521500-55-9) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This amine derivative features a brominated aromatic ring coupled with a pentylamine side chain, making it a subject of interest for researchers exploring specialty chemicals and pharmaceutical intermediates. The presence of both methyl and bromo substituents on the phenyl ring contributes to its distinct electronic properties, which are currently being investigated for material science applications.

Recent searches on scientific databases and AI platforms reveal growing curiosity about halogenated amine compounds, particularly those with aromatic bromination. Many researchers are querying about "synthetic routes for brominated phenylmethylamines" or "spectroscopic characterization of 4-bromo-3-methyl derivatives," indicating strong academic interest. The compound's CAS number 1521500-55-9 frequently appears in patent literature related to advanced material precursors, suggesting its potential in developing novel polymeric systems or electronic materials.

From a molecular design perspective, the pentylamine chain in 1521500-55-9 offers interesting possibilities for structure-activity relationship studies. The lipophilic nature of the pentyl group combined with the electron-withdrawing bromo substituent creates a balanced molecular profile that could be valuable in medicinal chemistry research. Current industry trends show increasing demand for such tailored amine compounds in high-performance material development, particularly in areas requiring precise molecular engineering.

The physical-chemical properties of (4-bromo-3-methylphenyl)methyl(pentyl)amine make it suitable for various laboratory applications. Its moderate polarity allows for good solubility in common organic solvents while maintaining sufficient stability for storage conditions. Analytical chemists have shown particular interest in its chromatographic behavior, with several studies focusing on HPLC method development for this class of compounds. The mass spectral fragmentation pattern of this molecule has also become a topic of discussion in analytical method validation circles.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize brominated aromatic amines like 1521500-55-9. Recent publications have addressed questions about "eco-friendly bromination methods" and "catalytic amination processes," reflecting the industry's shift toward environmentally conscious synthesis. The compound's potential as a building block for biodegradable materials has also sparked innovation in polymer chemistry research.

Quality control aspects of (4-bromo-3-methylphenyl)methyl(pentyl)amine production have gained prominence in technical discussions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis are crucial for verifying the purity of this specialty chemical. The scientific community continues to refine characterization protocols for such multi-functional amines, with particular emphasis on isomeric purity determination and trace impurity profiling.

Looking ahead, the applications of CAS 1521500-55-9 may expand into emerging fields like organic electronics and smart materials. Its molecular architecture suggests potential utility in designing functional coatings or specialty adhesives. The compound's structure-property relationships are currently being mapped against various performance parameters in material science applications, with preliminary results indicating interesting thermal stability characteristics worth further investigation.

From a commercial perspective, the market for custom amine compounds like (4-bromo-3-methylphenyl)methyl(pentyl)amine is experiencing steady growth. Procurement specialists frequently search for terms like "reliable 4-bromo-3-methylphenyl suppliers" or "high-purity pentylamine derivatives," highlighting the compound's relevance in specialty chemical distribution. Proper handling protocols and storage recommendations for this chemical remain important considerations for end-users across research and industrial sectors.

The scientific literature surrounding 1521500-55-9 continues to expand, with new studies examining its potential as a molecular scaffold in various applications. Researchers are particularly interested in how modifications to either the aromatic system or the amine side chain might yield compounds with enhanced properties. This ongoing investigation underscores the importance of structural diversification in chemical innovation and the central role that well-characterized compounds like this play in advancing materials research.